Cas no 2228537-53-7 (2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine)

• Product Name: 2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine
• CAS No: 2228537-53-7
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6593124
• PubChem ID: 165785726
• Update Time: 2025-05-20

2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine
• EN300-1736221
• 2228537-53-7

• Inchi： 1S/C14H15NO/c1-10(9-15)14-12-6-4-3-5-11(12)7-8-13(14)16-2/h3-8H,1,9,15H2,2H3
• InChI Key： XEZCPTSYGSGMFI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1C(=C)CN

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine

Compound 2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine (CAS No. 2228537-53-7)

The compound 2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine (CAS No. 2228537-53-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as naphthylamine derivative, has garnered attention due to its unique chemical properties and promising applications in drug discovery and materials science.

Recent studies have highlighted the importance of naphthylamine derivatives in the development of novel therapeutic agents. The presence of the methoxy group at the 2-position of the naphthalene ring imparts unique electronic properties, making it a valuable substrate for further functionalization. Researchers have explored its role in antitumor activity, where it has shown potential in inhibiting the growth of various cancer cell lines.

The molecular structure of CAS No. 2228537-53-7 is characterized by a conjugated system involving the naphthalene ring and the propenylamine moiety. This conjugation not only enhances its stability but also contributes to its optical properties, making it a candidate for applications in optoelectronic materials. Recent advancements in computational chemistry have allowed for detailed studies of its electronic structure, providing insights into its reactivity and potential uses in organic electronics.

In terms of synthesis, naphthylamine derivatives can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. A study published in *Journal of Organic Chemistry* demonstrated an efficient method for synthesizing this compound using a palladium-catalyzed coupling reaction, which significantly improved the yield and purity of the product.

The biological activity of CAS No. 2228537-53-7 has been extensively studied in recent years. Preclinical trials have shown that it exhibits potent antimicrobial activity, particularly against Gram-negative bacteria. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of inflammatory diseases.

In conclusion, compound 2-(2-methoxynaphthalen-1-yl)prop-2-en-1-amine (CAS No. 2228537-53) is a versatile molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials.